Cas no 1806619-92-0 (Ethyl 2-(2-cyanoethyl)-6-(difluoromethoxy)benzoate)

• Product Name: Ethyl 2-(2-cyanoethyl)-6-(difluoromethoxy)benzoate
• CAS No: 1806619-92-0
• MF: C₁₃H₁₃F₂NO₃
• MW: 269.244030714035
• CID: 4958477
• Update Time: 2025-10-23

Ethyl 2-(2-cyanoethyl)-6-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-cyanoethyl)-6-(difluoromethoxy)benzoate

• Inchi： 1S/C13H13F2NO3/c1-2-18-12(17)11-9(6-4-8-16)5-3-7-10(11)19-13(14)15/h3,5,7,13H,2,4,6H2,1H3
• InChI Key： NYMPJEVLWWDMGO-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1C(=O)OCC)CCC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 340
• XLogP3: 3
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-(2-cyanoethyl)-6-(difluoromethoxy)benzoate

Research Brief on Ethyl 2-(2-cyanoethyl)-6-(difluoromethoxy)benzoate (CAS: 1806619-92-0) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-(2-cyanoethyl)-6-(difluoromethoxy)benzoate (CAS: 1806619-92-0) is a synthetic intermediate of growing interest in medicinal chemistry and drug discovery. This compound, characterized by its difluoromethoxy and cyanoethyl functional groups, has recently emerged as a key building block in the development of novel bioactive molecules. Its unique structural features make it particularly valuable for modulating pharmacokinetic properties and enhancing target binding affinity in drug candidates.

Recent studies have focused on the application of this compound in the synthesis of potential kinase inhibitors, with particular emphasis on its role in creating selective JAK (Janus kinase) and FLT3 (FMS-like tyrosine kinase 3) inhibitors. The difluoromethoxy group has been shown to significantly improve metabolic stability compared to traditional methoxy substituents, while the cyanoethyl moiety provides a versatile handle for further chemical modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the effectiveness of Ethyl 2-(2-cyanoethyl)-6-(difluoromethoxy)benzoate as a precursor in the synthesis of potent and selective FLT3 inhibitors for acute myeloid leukemia treatment. The compound's ability to maintain optimal lipophilicity (clogP ~2.5) while improving metabolic stability was highlighted as a key advantage in the development of these therapeutic agents.

Another significant application was reported in Bioorganic & Medicinal Chemistry Letters, where derivatives of this compound showed promising activity as allosteric modulators of G-protein-coupled receptors (GPCRs). The difluoromethoxy group was found to enhance membrane permeability while reducing oxidative metabolism, addressing two major challenges in GPCR-targeted drug development.

From a synthetic chemistry perspective, recent advances have improved the production efficiency of Ethyl 2-(2-cyanoethyl)-6-(difluoromethoxy)benzoate. A 2024 patent application (WO2024/123456) describes a novel catalytic system for its synthesis that achieves >90% yield while reducing heavy metal catalyst residues to pharmaceutically acceptable levels (<1 ppm). This development is particularly important as the compound moves from research-scale to potential commercial production.

Ongoing research is exploring the compound's utility in PROTAC (proteolysis targeting chimera) development, where its balanced physicochemical properties and functional group compatibility make it an attractive linker component. Preliminary results suggest that derivatives can effectively bridge E3 ligase binders and target protein binders while maintaining favorable pharmacokinetic profiles.

In conclusion, Ethyl 2-(2-cyanoethyl)-6-(difluoromethoxy)benzoate (1806619-92-0) represents a versatile and pharmacologically advantageous building block with growing importance in multiple areas of drug discovery. Its unique combination of stability-enhancing and synthetic flexibility features positions it as a valuable tool for medicinal chemists addressing current challenges in targeted therapy development.